Cas no 61549-00-6 (4-Tridecanone, 2-methyl-)
4-Tridecanone, 2-methyl- structure
Product Name:4-Tridecanone, 2-methyl-
CAS No:61549-00-6
MF:C14H28O
MW:212.371524810791
CID:475268
PubChem ID:63411799
Update Time:2025-04-19
4-Tridecanone, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Tridecanone, 2-methyl-
- 2-methyltridecan-4-one
- SCHEMBL16431422
- AKOS012718976
- DTXSID90734584
- OOYRVTSFYRRJKK-UHFFFAOYSA-N
- 61549-00-6
-
- Inchi： 1S/C14H28O/c1-4-5-6-7-8-9-10-11-14(15)12-13(2)3/h13H,4-12H2,1-3H3
- InChI Key： OOYRVTSFYRRJKK-UHFFFAOYSA-N
- SMILES： O=C(CC(C)C)CCCCCCCCC
Computed Properties
- Exact Mass: 212.21414
- Monoisotopic Mass: 212.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Tridecanone, 2-methyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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